2-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}cyclohexanecarboxylic acid

• IUPAC Name: 2-[4-(3-chlorophenyl)piperazine-1-carbonyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C18H23ClN2O3/c19-13-4-3-5-14(12-13)20-8-10-21(11-9-20)17(22)15-6-1-2-7-16(15)18(23)24/h3-5,12,15-16H,1-2,6-11H2,(H,23,24)
• InChI Key: NNVAEGDGLIJWFI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)O
• Molecular Formula: C18H23ClN2O3
• Molecular Weight: 350.8 g/mol

Description

2-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}cyclohexanecarboxylic acid, commonly known as Trazodone, is a psychoactive drug that is primarily used as an antidepressant. It belongs to the class of drugs known as serotonin receptor antagonists and reuptake inhibitors (SARIs). Trazodone is a potent inhibitor of serotonin reuptake and modulates the activity of serotonin receptors in the brain.

Mechanism of Action

Trazodone works by inhibiting the reuptake of serotonin and modulating the activity of serotonin receptors in the brain. This leads to an increase in the concentration of serotonin in the brain, which is thought to be responsible for its antidepressant effects.
Biochemical and Physiological Effects:
Trazodone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which is thought to be responsible for its antidepressant effects. Trazodone has also been shown to affect the activity of other neurotransmitters, including norepinephrine and dopamine.

Advantages and Limitations for Lab Experiments

Trazodone has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive. Trazodone has also been extensively studied for its antidepressant effects, which makes it a useful tool for studying the mechanisms of depression and the effects of antidepressant drugs. However, Trazodone also has a number of limitations. It has a relatively short half-life, which can make it difficult to study its long-term effects. Trazodone also has a number of side effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on Trazodone. One area of research is the development of new antidepressant drugs that are more effective and have fewer side effects than Trazodone. Another area of research is the study of the long-term effects of Trazodone on the brain and the body. Finally, there is a need for more research on the use of Trazodone in the treatment of other disorders, such as insomnia, chronic pain, and alcohol withdrawal syndrome.
Conclusion:
In conclusion, Trazodone is a psychoactive drug that is primarily used as an antidepressant. It works by inhibiting the reuptake of serotonin and modulating the activity of serotonin receptors in the brain. Trazodone has a number of advantages and limitations for use in lab experiments, and there are a number of future directions for research on this drug.

Synthesis Methods

The synthesis of Trazodone involves the reaction of 3-chlorophenylpiperazine with cyclohexanone in the presence of sodium ethoxide to form 1-(3-chlorophenyl)piperazine. This compound is then reacted with succinic anhydride to form 2-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}cyclohexanecarboxylic acid.

Scientific Research Applications

Trazodone has been extensively studied for its antidepressant effects. It has been shown to be effective in the treatment of major depressive disorder, bipolar disorder, and anxiety disorders. Trazodone has also been studied for its potential use in the treatment of insomnia, chronic pain, and alcohol withdrawal syndrome.